![molecular formula C10H6N2OS2 B8427136 7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole](/img/structure/B8427136.png)
7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole
Cat. No. B8427136
M. Wt: 234.3 g/mol
InChI Key: PUMKJGAQPFOZIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06908913B2
Procedure details
7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole (1.37 g) was prepared in the same manner as in step a) of Synthesis Example 3, except that 1.50 g of 7-iodoimidazo[5,1-b]thiazole and 0.561 ml of thiophene-2-aldehyde were used as the starting compounds.
Identifiers
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REACTION_CXSMILES
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I[C:2]1[N:3]=[CH:4][N:5]2[CH:9]=[CH:8][S:7][C:6]=12.[S:10]1[CH:14]=[CH:13][CH:12]=[C:11]1[CH:15]=[O:16]>>[S:10]1[CH:14]=[CH:13][CH:12]=[C:11]1[C:15]([C:2]1[N:3]=[CH:4][N:5]2[CH:9]=[CH:8][S:7][C:6]=12)=[O:16]
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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IC=1N=CN2C1SC=C2
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Step Two
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Name
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Quantity
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0.561 mL
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Type
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reactant
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Smiles
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S1C(=CC=C1)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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of Synthesis Example 3
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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S1C(=CC=C1)C(=O)C=1N=CN2C1SC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.37 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
